Cas no 1409950-22-6 (5-isopropoxypyridine-2-carbonitrile)

5-isopropoxypyridine-2-carbonitrile structure
1409950-22-6 structure
Product Name:5-isopropoxypyridine-2-carbonitrile
CAS No:1409950-22-6
MF:C9H10N2O
MW:162.188501834869
CID:2115061
Update Time:2023-11-19

5-isopropoxypyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-isopropoxypyridine-2-carbonitrile
    • 5-isopropoxypicolinonitrile
    • XWENIMFFLBIXKK-UHFFFAOYSA-N
    • 5-(propan-2-yloxy)pyridine-2-carbonitrile
    • CID 86683172
    • 2-Pyridinecarbonitrile, 5-(1-methylethoxy)-
    • Inchi: 1S/C9H10N2O/c1-7(2)12-9-4-3-8(5-10)11-6-9/h3-4,6-7H,1-2H3
    • InChI Key: XWENIMFFLBIXKK-UHFFFAOYSA-N
    • SMILES: O(C1C=NC(C#N)=CC=1)C(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 182
  • Topological Polar Surface Area: 45.9

Experimental Properties

  • Density: 1.08±0.1 g/cm3(Predicted)
  • Boiling Point: 304.4±22.0 °C(Predicted)
  • pka: -4.13±0.10(Predicted)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm